Cas no 137786-59-5 (1(3H)-Isobenzofuranone, 3-hexyl-)

• Product Name: 1(3H)-Isobenzofuranone, 3-hexyl-
• CAS No: 137786-59-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1246213
• Update Time: 2024-08-04

1(3H)-Isobenzofuranone, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-hexyl-

• Inchi： 1S/C14H18O2/c1-2-3-4-5-10-13-11-8-6-7-9-12(11)14(15)16-13/h6-9,13H,2-5,10H2,1H3
• InChI Key： VCTLNENHMYWCHT-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CCCCCC)O1

Computed Properties

• Exact Mass: 218.13074

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 341.8±31.0 °C(Predicted)
• PSA: 26.3